Cas no 27108-52-7 (isopropyl hydroxycarbamate)

• Product Name: isopropyl hydroxycarbamate
• CAS No: 27108-52-7
• Molecular Formula: C₄H₉NO₃
• Molecular Weight: 119.119161367416
• CID: 5155633
• PubChem ID: 12724928

isopropyl hydroxycarbamate Properties

Names and Identifiers

• isopropyl hydroxycarbamate
• Carbamic acid, hydroxy-, 1-methylethyl ester (9CI)

• InChIKey： AQDGKHKJECDYJT-UHFFFAOYSA-N
• Inchi： 1S/C4H9NO3/c1-3(2)8-4(6)5-7/h3,7H,1-2H3,(H,5,6)
• SMILES： C(OC(C)C)(=O)NO

Computed Properties

• Exact Mass: 119.058243149g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 119.058243149g/mol
• Heavy Atom Count: 8
• Complexity: 81.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds